molecular formula C31H45FN4O10 B1150351 Z-Veid-fmk

Z-Veid-fmk

Cat. No.: B1150351
M. Wt: 652.71
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Z-VEID-FMK involves the coupling of the peptide sequence Val-Glu(OMe)-Ile-Asp(OMe) with a fluoromethylketone group. The process typically includes the following steps:

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to maximize yield and purity. The use of automated peptide synthesizers and large-scale HPLC systems is common in industrial settings .

Chemical Reactions Analysis

Types of Reactions: Z-VEID-FMK primarily undergoes substitution reactions due to the presence of the fluoromethylketone group. It can react with nucleophiles such as thiols and amines.

Common Reagents and Conditions:

Major Products: The major products of these reactions are peptide adducts where the fluoromethylketone group has been substituted by the nucleophile .

Scientific Research Applications

Z-VEID-FMK has a wide range of applications in scientific research:

Mechanism of Action

Z-VEID-FMK exerts its effects by irreversibly binding to the active site of caspase-6. The fluoromethylketone group reacts with the cysteine residue in the active site, forming a covalent bond and inhibiting the enzyme’s activity. This inhibition prevents the cleavage of caspase-6 substrates, thereby blocking the downstream apoptotic signaling pathways .

Molecular Targets and Pathways:

Comparison with Similar Compounds

Uniqueness: Z-VEID-FMK is unique in its selectivity for caspase-6, making it a valuable tool for studying the specific role of this enzyme in apoptosis and other cellular processes. Unlike general caspase inhibitors, this compound allows for targeted inhibition of caspase-6 without affecting other caspases .

Properties

Molecular Formula

C31H45FN4O10

Molecular Weight

652.71

Synonyms

methyl (4S)-5-[[(2S)-1-[[(3S)-5-fluoro-1-methoxy-1,4-dioxopentan-3-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-4-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]-5-oxopentanoate

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.